Cas no 2138546-12-8 (1-(2-cyclopropoxyethoxy)-2-iodoethylbenzene)

• Product Name: 1-(2-cyclopropoxyethoxy)-2-iodoethylbenzene
• CAS No: 2138546-12-8
• MF: C₁₃H₁₇IO₂
• MW: 332.177356481552
• CID: 6480211
• PubChem ID: 165475501
• Update Time: 2025-06-07

1-(2-cyclopropoxyethoxy)-2-iodoethylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-cyclopropoxyethoxy)-2-iodoethylbenzene
• EN300-1136515
• [1-(2-cyclopropoxyethoxy)-2-iodoethyl]benzene
• 2138546-12-8

• Inchi： 1S/C13H17IO2/c14-10-13(11-4-2-1-3-5-11)16-9-8-15-12-6-7-12/h1-5,12-13H,6-10H2
• InChI Key： ZXLARONYLSALKN-UHFFFAOYSA-N
• SMILES： ICC(C1C=CC=CC=1)OCCOC1CC1

Computed Properties

• Exact Mass: 332.02733g/mol
• Monoisotopic Mass: 332.02733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 18.5Ų

Additional information on 1-(2-cyclopropoxyethoxy)-2-iodoethylbenzene

1-(2-Cyclopropoxyethoxy)-2-iodoethylbenzene: A Comprehensive Overview

The compound with CAS No. 2138546-12-8, commonly referred to as 1-(2-cyclopropoxyethoxy)-2-iodoethylbenzene, is a highly specialized organic compound with unique structural and chemical properties. This compound has garnered significant attention in the fields of organic synthesis, pharmaceutical chemistry, and materials science due to its potential applications in drug development and advanced materials. The structure of this compound is characterized by a benzene ring substituted with an ethyl group, which itself is further substituted with an iodine atom and a cyclopropoxyethoxy group, creating a complex yet intriguing molecular architecture.

The synthesis of 1-(2-cyclopropoxyethoxy)-2-iodoethylbenzene involves a series of carefully designed organic reactions. The process typically begins with the bromination of benzene to introduce the necessary substituents, followed by nucleophilic substitution reactions to attach the ethyl group. The introduction of the iodine atom and the cyclopropoxyethoxy group requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods and transition metal-mediated coupling reactions have significantly improved the efficiency of these synthesis pathways, making this compound more accessible for research and industrial applications.

One of the most promising applications of 1-(2-cyclopropoxyethoxy)-2-iodoethylbenzene lies in its use as an intermediate in the synthesis of bioactive compounds. The presence of the iodine atom and the cyclopropoxy group provides excellent opportunities for further functionalization, enabling researchers to explore its potential as a precursor for drugs targeting various therapeutic areas such as cancer, inflammation, and neurodegenerative diseases. Recent studies have demonstrated that derivatives of this compound exhibit potent anti-inflammatory and antioxidant activities, suggesting its potential role in developing novel therapeutic agents.

In addition to its pharmaceutical applications, 1-(2-cyclopropoxyethoxy)-2-iodoethylbenzene has also found relevance in materials science. The unique electronic properties imparted by its structure make it a candidate for use in advanced polymers, sensors, and electronic materials. Researchers have explored its ability to act as a building block for self-assembling materials and stimuli-responsive polymers, which could revolutionize fields such as nanotechnology and biotechnology.

The latest research on this compound has focused on understanding its interaction with biological systems at the molecular level. Advanced computational modeling techniques have been employed to predict its binding affinity with various proteins and enzymes, providing valuable insights into its potential pharmacological profile. Furthermore, studies on its metabolic stability and bioavailability have been conducted to assess its suitability as a drug candidate.

In conclusion, CAS No. 2138546-12-8, or 1-(2-cyclopropoxyethoxy)-2-iodoethylbenzene, represents a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies and computational tools, positions it as a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new facets of its properties and applications, this compound is poised to play an increasingly important role in shaping future innovations in science and technology.